Cas no 30996-25-9 (Benzenedisulfonyl dichloride)

• Product Name: Benzenedisulfonyl dichloride
• CAS No: 30996-25-9
• MF: C₆H₄Cl₂O₄S₂
• MW: 275.129557609558
• CID: 293043
• PubChem ID: 21255763
• Update Time: 2025-04-19

Benzenedisulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• Benzenedisulfonyl dichloride
• 6461-77-4
• SCHEMBL651902
• benzene-1,4-disulfonyl dichloride
• 30996-25-9
• AKOS015850651
• DCCKKXXKYBHGCC-UHFFFAOYSA-N
• benzene-1,4-disulfonyldichloride
• EN300-151352
• DTXSID30611688
• BENZENE-1,4-DISULFONYL CHLORIDE
• 1,4-BENZENEDISULFONYL DICHLORIDE
• 1,4-benzenedisulfonyl chloride

• Inchi： 1S/C6H4Cl2O4S2/c7-13(9,10)5-1-2-6(4-3-5)14(8,11)12/h1-4H
• InChI Key： DCCKKXXKYBHGCC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.89292
• Monoisotopic Mass: 273.8928063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28